2-Hydroxytetradecyl methyl ether
Description
2-Hydroxytetradecyl methyl ether is a long-chain aliphatic ether characterized by a 14-carbon (tetradecyl) backbone with a hydroxyl group (-OH) at the second carbon and a methyl ether (-OCH₃) moiety. Its molecular formula is inferred as C₁₅H₃₂O₂, with a molecular weight of 244.41 g/mol (calculated).
Properties
Molecular Formula |
C15H32O2 |
|---|---|
Molecular Weight |
244.41 g/mol |
IUPAC Name |
1-methoxytetradecan-2-ol |
InChI |
InChI=1S/C15H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-15(16)14-17-2/h15-16H,3-14H2,1-2H3 |
InChI Key |
BTRAUMKSPUSTPG-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCC(COC)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Table: Structural and Functional Comparison
*Inferred from structural analogs.
Key Findings and Implications
- Stability : The methyl ether group may confer greater hydrolytic stability than free hydroxyls, as seen in PPG ethers .
- Safety : While PPG ethers are safe in cosmetics, long-chain ethers like tetradecyl ether require precautions against inhalation . Similar handling is advised for this compound until toxicological data are available.
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